Cas no 1049763-69-0 (4,4-difluoroadamantan-1-amine hydrochloride)

• Product Name: 4,4-difluoroadamantan-1-amine hydrochloride
• CAS No: 1049763-69-0
• MF: C₁₀H₁₆ClF₂N
• MW: 223.69054889679
• CID: 4569786
• PubChem ID: 16237029
• Update Time: 2025-11-02

4,4-difluoroadamantan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoroadamantan-1-amine hydrochloride

• Inchi： 1S/C10H15F2N.ClH/c11-10(12)7-1-6-2-8(10)5-9(13,3-6)4-7;/h6-8H,1-5,13H2;1H
• InChI Key： HBTHHQBQISPVJE-UHFFFAOYSA-N
• SMILES： NC12CC3CC(C(F)(F)C(C3)C1)C2.Cl

Additional information on 4,4-difluoroadamantan-1-amine hydrochloride

4,4-Difluoroadamantan-1-amine Hydrochloride (CAS 1049763-69-0): A Versatile Fluorinated Building Block for Pharmaceutical and Material Science

4,4-Difluoroadamantan-1-amine hydrochloride (CAS 1049763-69-0) is a fluorinated derivative of adamantane that has gained significant attention in recent years due to its unique structural properties and broad application potential. As a fluorinated adamantane derivative, this compound combines the rigid three-dimensional structure of adamantane with the electronic effects of fluorine atoms, making it particularly valuable in medicinal chemistry and materials science.

The adamantane core structure in 4,4-difluoroadamantan-1-amine HCl provides exceptional thermal stability and lipophilicity, while the difluoro substitution at the 4-position significantly alters the electronic properties of the molecule. This combination creates a versatile chemical building block that is being explored for various applications, particularly in the development of novel pharmaceutical compounds where improved metabolic stability and membrane permeability are desired.

Recent trends in pharmaceutical research have shown growing interest in fluorinated adamantane derivatives like 4,4-difluoroadamantan-1-amine hydrochloride due to their potential in addressing modern drug discovery challenges. The incorporation of fluorine atoms has become a key strategy in medicinal chemistry to modulate pharmacokinetic properties, enhance binding affinity, and improve metabolic stability of drug candidates. This aligns perfectly with current industry needs for more effective and stable therapeutic agents.

In material science applications, 4,4-difluoroadamantan-1-amine HCl serves as a precursor for advanced polymers and coatings. The adamantane-based materials derived from this compound exhibit remarkable thermal stability and mechanical properties, making them suitable for high-performance applications in aerospace, electronics, and specialty coatings. The fluorine atoms further contribute to enhanced chemical resistance and surface properties.

The synthesis of 4,4-difluoroadamantan-1-amine hydrochloride typically involves multi-step processes starting from adamantane or its derivatives. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the growing emphasis on green chemistry principles in chemical manufacturing. Researchers are particularly interested in developing more efficient fluorination methods to produce this valuable intermediate.

From a commercial perspective, the demand for fluorinated pharmaceutical intermediates like 4,4-difluoroadamantan-1-amine HCl has been steadily increasing. Market analysis indicates significant growth potential for this compound, especially in regions with strong pharmaceutical and advanced materials industries. The unique combination of structural rigidity and fluorine substitution makes it particularly attractive for drug discovery programs targeting challenging biological targets.

Quality control of 4,4-difluoroadamantan-1-amine hydrochloride is crucial for its various applications. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to ensure high purity and proper characterization of this compound. The hydrochloride salt form offers advantages in terms of stability and handling compared to the free base form, which is particularly important for pharmaceutical applications.

Storage and handling of 4,4-difluoroadamantan-1-amine HCl require standard laboratory precautions. The compound should be stored in a cool, dry place, protected from moisture and light. While it doesn't present unusual hazards, proper personal protective equipment should be used when handling this chemical, as with all laboratory reagents.

Future research directions for 4,4-difluoroadamantan-1-amine hydrochloride include exploring its potential in novel drug delivery systems, where the adamantane structure can facilitate host-guest interactions with cyclodextrins and other molecular containers. Additionally, its application in the development of fluorinated metal-organic frameworks (MOFs) and other advanced materials is an area of active investigation.

The patent landscape surrounding fluorinated adamantane derivatives has been expanding, with several recent filings mentioning 4,4-difluoroadamantan-1-amine HCl as a key intermediate. This reflects the growing commercial interest in this compound and its derivatives across multiple industries. Companies specializing in fine chemicals and pharmaceutical intermediates are actively developing improved synthetic routes to meet the increasing demand.

In conclusion, 4,4-difluoroadamantan-1-amine hydrochloride (CAS 1049763-69-0) represents an important fluorinated building block with diverse applications in pharmaceutical research and material science. Its unique combination of structural features and electronic properties makes it particularly valuable for modern chemical development. As research continues to uncover new applications for this compound, its importance in various scientific and industrial fields is likely to grow significantly in the coming years.